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Compound of Interest

Compound Name: 5-Bromopyrimidine

Cat. No.: B023866

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is a cornerstone of laboratory safety and environmental protection. This
guide provides essential, step-by-step procedures for the proper disposal of 5-
Bromopyrimidine, a halogenated organic compound. Adherence to these protocols is crucial
for ensuring a safe laboratory environment and maintaining regulatory compliance.

Hazard Profile and Safety First

5-Bromopyrimidine is classified as a hazardous substance. Before handling, it is imperative to
consult the Safety Data Sheet (SDS) and be fully aware of its potential hazards.

Key Hazards:

o Causes skin and serious eye irritation.[1][2][3]
e May cause respiratory irritation.[1][2]

e Harmful if swallowed.

Personal Protective Equipment (PPE): When handling 5-Bromopyrimidine, always wear
appropriate PPE, including:

o Eye/Face Protection: Safety glasses with side-shields or goggles.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.
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o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
dust formation is possible, a NIOSH-approved respirator is necessary.

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Bromopyrimidine. This information
is critical for a comprehensive understanding of the substance's properties.

Property Value

Molecular Formula CaHsBrN2
Molecular Weight 158.98 g/mol
Melting Point 67-73 °C

GHS Hazard Statements H315, H319, H335

Step-by-Step Disposal Protocol

The disposal of 5-Bromopyrimidine must be handled in compliance with local, state, and
federal regulations. Never dispose of this chemical down the drain or in regular trash.

1. Waste ldentification and Segregation:
» All waste containing 5-Bromopyrimidine must be classified as hazardous waste.

e As a halogenated organic compound, it must be segregated from non-halogenated organic
waste.

» Keep it separate from incompatible materials such as strong oxidizing agents.
2. Waste Collection and Container Requirements:

o Dedicated Waste Container: Collect all 5-Bromopyrimidine waste in a designated, properly
labeled, and sealed container. The container should be made of a compatible material, such
as polyethylene.
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Solid Waste: Contaminated lab supplies (e.g., weighing paper, gloves, pipette tips) should be
collected in a separate, clearly labeled solid hazardous waste container.

Liquid Waste: If 5-Bromopyrimidine is in a solution, it should be collected in a dedicated
halogenated organic solvent waste container.

Container Integrity: Ensure the waste container is in good condition, free from leaks or
damage, and has a secure, leak-proof closure.

. Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name
"5-Bromopyrimidine,” and the appropriate hazard pictograms.

The accumulation start date must also be clearly marked on the label.

. Storage in a Satellite Accumulation Area (SAA):

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at or
near the point of generation.

The SAA must be inspected weekly for any signs of leakage.

Do not exceed the maximum storage limits for hazardous waste in your SAA (typically 55
gallons).

. Arrange for Professional Disposal:

The final disposal of 5-Bromopyrimidine must be handled by a licensed and certified
hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.

The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber.
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Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 5-Bromopyrimidine.
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5-Bromopyrimidine Disposal Workflow

Waste Generation & Segregation
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Caption: Workflow for the proper disposal of 5-Bromopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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